Benzyl (3S,4R)-3-chlorosulfonyl-4-methoxypyrrolidine-1-carboxylate

• IUPAC Name: benzyl (3S,4R)-3-chlorosulfonyl-4-methoxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C13H16ClNO5S/c1-19-11-7-15(8-12(11)21(14,17)18)13(16)20-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3/t11-,12+/m1/s1
• InChI Key: MRTATIIMHXOISI-NEPJUHHUSA-N
• Canonical SMILES: COC1CN(CC1S(=O)(=O)Cl)C(=O)OCC2=CC=CC=C2
• Isomeric SMILES: CO[C@@H]1CN(C[C@@H]1S(=O)(=O)Cl)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C13H16ClNO5S
• Molecular Weight: 333.79 g/mol

Description

Benzyl (3S,4R)-3-chlorosulfonyl-4-methoxypyrrolidine-1-carboxylate, also known as CBM-Cl, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical and physiological research. CBM-Cl is a chiral compound that has a specific stereochemistry, which makes it an ideal candidate for studying the mechanism of action of various biological processes.

Scientific Research Applications

Synthesis and Potential Applications

Benzyl (3S,4R)-3-chlorosulfonyl-4-methoxypyrrolidine-1-carboxylate is a compound of interest in various fields of chemical research, particularly in the synthesis of biologically active compounds and the exploration of its properties for potential applications. This section outlines several research studies focused on its synthesis and potential applications, excluding information related to drug use, dosage, and side effects.

Synthesis of Neuroleptic Drugs

One study by Iwanami et al. (1981) focused on the synthesis of benzamides, including derivatives similar to Benzyl (3S,4R)-3-chlorosulfonyl-4-methoxypyrrolidine-1-carboxylate, for potential neuroleptic (antipsychotic) activities. These compounds were evaluated for their inhibitory effects on stereotyped behavior in rats, suggesting potential applications in treating psychosis with fewer side effects (Iwanami et al., 1981).

Luminescent Properties of Lanthanide Complexes

Sivakumar et al. (2010) explored the synthesis and crystal structures of lanthanide 4-benzyloxy benzoates, investigating the influence of electron-withdrawing and electron-donating groups on luminescent properties. This research could have implications for materials science, particularly in the development of novel luminescent materials (Sivakumar et al., 2010).

Catalysis and Synthesis of Heterocycles

Zhang et al. (2006) demonstrated the use of a gold(I) catalyst for the intramolecular exo-hydrofunctionalization of allenes, leading to the synthesis of compounds like benzyl 4,4-diphenyl-2-vinylpyrrolidine-1-carboxylate. This study highlights the compound's role in facilitating efficient synthesis of piperidine derivatives, showcasing its utility in organic synthesis (Zhang et al., 2006).

Efficient Synthesis Methods

Ohigashi et al. (2010) reported an efficient synthesis process for a chiral building block related to Benzyl (3S,4R)-3-chlorosulfonyl-4-methoxypyrrolidine-1-carboxylate. This process emphasizes the compound's importance in the synthesis of biologically active molecules, highlighting its role in pharmaceutical research (Ohigashi et al., 2010).